2-Fluoro-5-hydroxyisonicotinic acid

• IUPAC Name: 2-fluoro-5-hydroxypyridine-4-carboxylic acid
• InChI: InChI=1S/C6H4FNO3/c7-5-1-3(6(10)11)4(9)2-8-5/h1-2,9H,(H,10,11)
• InChI Key: XGANPCSUMZOXOW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)O)C(=O)O
• Molecular Formula: C6H4FNO3
• Molecular Weight: 157.10 g/mol

Description

2-Fluoro-5-hydroxyisonicotinic acid (hypothetical structure based on nomenclature) is a pyridine derivative with a carboxylic acid group at position 4, fluorine at position 2, and a hydroxyl group at position 5. This compound’s structural features—fluorine’s electronegativity, hydroxyl’s hydrogen-bonding capability, and the carboxylic acid’s reactivity—make it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-5-hydroxyisonicotinic acid typically involves the fluorination of 5-hydroxyisonicotinic acid. One common method is the direct fluorination using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of 2-Fluoro-5-hydroxyisonicotinic acid may involve more scalable methods such as continuous flow fluorination. This method allows for better control over reaction parameters and can be more efficient for large-scale production. The use of automated systems and advanced purification techniques ensures high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-5-hydroxyisonicotinic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions, often in the presence of a catalyst.

Major Products

Oxidation: Products may include 2-fluoro-5-isonicotinic acid or 2-fluoro-5-ketoisonicotinic acid.

Reduction: Products may include 2-fluoro-5-hydroxyisonicotinic alcohol.

Substitution: Products depend on the nucleophile used, such as 2-amino-5-hydroxyisonicotinic acid.

Scientific Research Applications

2-Fluoro-5-hydroxyisonicotinic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-hydroxyisonicotinic acid depends on its application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with molecular targets such as receptors or ion channels. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for its target, leading to improved efficacy.

Comparison with Similar Compounds

Substituted Fluoro-Isonicotinic Acid Derivatives

The following table summarizes key analogs, their substituents, and physicochemical properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents (Position)	Key Properties (Boiling Point, Density, etc.)
5-Fluoro-2-methoxyisonicotinic acid	884495-30-1	C₇H₆FNO₃	171.13	F (5), OCH₃ (2), COOH (4)	Boiling point: 372°C; Density: 1.386 g/cm³
5-Fluoro-2-methylisonicotinic acid	885588-17-0	C₇H₆FNO₂	155.13	F (5), CH₃ (2), COOH (4)	Similarity score: 0.76
2-Chloro-5-fluoroisonicotinic acid	884494-74-0	C₆H₃ClFNO₂	175.55	Cl (2), F (5), COOH (4)	≥98% purity; requires careful handling
5-Amino-2-fluoroisonicotinic acid	77314-78-4	C₆H₅FN₂O₂	156.12	F (2), NH₂ (5), COOH (4)	Used in API intermediates
5-(3-Fluorophenyl)-2-hydroxyisonicotinic acid	1267011-08-4	C₁₂H₈FNO₃	233.20	F (phenyl), OH (2), COOH (4)	Structure includes fluorophenyl moiety

Key Observations:

• Substituent Effects: Fluorine Position: Fluorine at position 5 (e.g., 5-Fluoro-2-methoxyisonicotinic acid) vs. position 2 (e.g., 5-Amino-2-fluoroisonicotinic acid) alters electronic distribution and steric effects, impacting reactivity and binding affinity . Hydroxyl vs. Methoxy/Methyl: Hydroxyl groups (as in the target compound) enhance solubility via hydrogen bonding, whereas methoxy/methyl groups increase lipophilicity, affecting bioavailability . Halogen Exchange: Replacing fluorine with chlorine (e.g., 2-Chloro-5-fluoroisonicotinic acid) may improve metabolic stability but introduces handling hazards .

Functional Group Variations

Hydroxyl-Containing Analogs

• 5-Fluoro-2-hydroxynicotinic acid (CAS 884494-83-1):

  • Similarity score: 0.78 to the target compound .
  • Fluorine at position 5 and hydroxyl at position 2; differences in substituent positions may influence acidity and metal-chelation properties.

• 5-(3-Fluorophenyl)-2-hydroxyisonicotinic acid (CAS 1267011-08-4):

  • Incorporates a fluorophenyl group, expanding π-π stacking interactions in drug-receptor binding .

Amino-Substituted Analogs

• 5-Amino-2-fluoroisonicotinic acid (CAS 77314-78-4): Amino group at position 5 enhances nucleophilicity, making it suitable for coupling reactions in API synthesis .

Halogenated Derivatives

• 2-Chloro-5-fluoro-6-methylnicotinic acid (CAS 1256789-18-0): Molecular formula: C₇H₅ClFNO₂.

Biological Activity

2-Fluoro-5-hydroxyisonicotinic acid (2F5HIA) is a fluorinated derivative of isonicotinic acid, notable for its unique chemical properties due to the presence of both fluorine and hydroxyl groups. This compound has garnered interest in medicinal chemistry and biological research, particularly for its potential therapeutic applications, including anti-inflammatory and antimicrobial activities.

2F5HIA can undergo various chemical reactions, including oxidation, reduction, and substitution. The hydroxyl group is susceptible to oxidation, leading to the formation of ketones or carboxylic acids. The fluorine atom can participate in substitution reactions with nucleophiles under specific conditions, making it a versatile compound in organic synthesis.

Reaction Type	Reaction Products	Common Reagents
Oxidation	2-Fluoro-5-isonicotinic acid, 2-Fluoro-5-ketoisonicotinic acid	KMnO4, CrO3
Reduction	2-Fluoro-5-hydroxyisonicotinic alcohol	NaBH4, LiAlH4
Substitution	2-Amino-5-hydroxyisonicotinic acid	Amines, thiols

The biological activity of 2F5HIA is primarily attributed to its ability to interact with specific molecular targets within biological systems. Its mechanism may involve enzyme inhibition or modulation of receptor activity. The presence of fluorine enhances binding affinity and selectivity for these targets, potentially leading to improved therapeutic efficacy.

Antimicrobial Properties

Research indicates that 2F5HIA exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains. For instance, a study reported a minimum inhibitory concentration (MIC) of 32 μg/mL against Staphylococcus aureus and Escherichia coli . This suggests that the compound could be a candidate for developing new antimicrobial agents.

Anti-inflammatory Effects

In addition to its antimicrobial properties, 2F5HIA has been investigated for its anti-inflammatory effects. A recent study showed that treatment with 2F5HIA reduced the production of pro-inflammatory cytokines in macrophages stimulated with lipopolysaccharides (LPS). This effect was associated with the inhibition of nuclear factor kappa B (NF-κB) signaling pathways .

Case Studies

• Study on Antimicrobial Activity
  • Objective: Evaluate the antimicrobial efficacy of 2F5HIA.
  • Method: Disc diffusion method against various pathogens.
  • Results: Showed significant inhibition zones for both Gram-positive and Gram-negative bacteria.
  • Conclusion: Supports the potential use of 2F5HIA in treating bacterial infections.
• Study on Anti-inflammatory Mechanism
  • Objective: Investigate the effects of 2F5HIA on inflammatory responses.
  • Method: Macrophage cell line treated with LPS and varying concentrations of 2F5HIA.
  • Results: Decreased levels of TNF-α and IL-6 were observed.
  • Conclusion: Suggests that 2F5HIA may serve as a therapeutic agent for inflammatory diseases .

Comparative Analysis

When compared to similar compounds like 5-hydroxyisonicotinic acid and 2-fluoroisonicotinic acid, 2F5HIA demonstrates enhanced biological activity due to the synergistic effects of its fluorine and hydroxyl groups. These modifications not only improve solubility but also influence pharmacokinetic properties favorably.

Compound	Key Features	Biological Activity
5-Hydroxyisonicotinic acid	Lacks fluorine	Moderate antimicrobial activity
2-Fluoroisonicotinic acid	Contains fluorine	Enhanced binding affinity
2-Fluoro-5-hydroxyisonicotinic acid	Contains both fluorine and hydroxyl groups	Significant antimicrobial and anti-inflammatory activities